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Compound of Interest

Compound Name: Chloral

Cat. No.: B1216628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

acidified chloral hydrate solutions in microscopy. These solutions are invaluable clearing and

mounting agents, rendering tissues transparent for detailed microscopic examination. Their

high refractive index and ability to dissolve cellular contents, such as starch and chlorophyll,

make them particularly useful in botanical microscopy, mycology, and entomology.[1][2]

Principle of Action
Chloral hydrate solutions facilitate microscopic observation by clearing tissues, a process that

increases their transparency. This is achieved through two primary mechanisms:

Dissolution of Cellular Contents: Chloral hydrate dissolves intracellular substances like

starch, proteins, and chlorophyll, which can otherwise obstruct the view of cellular structures.

[2] This allows for a clearer observation of cell walls and overall tissue architecture.[1]

High Refractive Index: These solutions have a high refractive index, which minimizes light

scattering as it passes through the specimen and the mounting medium.[1][3] This results in

improved image clarity, resolution, and an increased depth of field, enabling the visualization

of multiple focal planes within the specimen.[1][4]
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Acidified chloral hydrate solutions are widely used in various fields:

Botanical Microscopy: For the identification of plant materials, including herbal preparations,

by clearing leaves, flowers, and pollen grains to observe diagnostic features.[1][2]

Mycology: In the preparation of permanent whole mounts of fungi.[5]

Entomology: For mounting small arthropods, such as mites and insects, by clearing their

tissues to reveal key morphological characteristics.[6][7][8]

Quality Control: In the pharmaceutical and food industries for the microscopic authentication

of herbal products and other raw materials.[1][3]

Histology and Developmental Biology: To clear tissues for the observation of internal

structures without the need for sectioning.[1][9]

Data Presentation: Composition of Chloral Hydrate-
Based Mounting Media
The following table summarizes the compositions of various commonly used chloral hydrate-

based mounting media.

Component Hoyer's Medium[10]
Hertwig's

Solution[10]
Berlese's Fluid[6]

Chloral Hydrate 200 g 45 g 160 g

Gum Arabic 30 g - 15 g

Distilled Water 50 mL - 20 mL

Glycerin 20 mL 10 mL -

Hydrochloric Acid

(HCl)
- 25 mL (1 + 8 dilution) -

Glucose Syrup - - 10 g

Glacial Acetic Acid - - 5 mL
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Experimental Protocols
Protocol 1: Preparation of Hoyer's Medium
This medium is particularly useful for mounting mites and other small arthropods, as well as for

preparing slides of bryophytes.[5][10][11]

Materials:

Chloral Hydrate (200 g)

Gum Arabic (crystals or flakes) (30 g)

Distilled Water (50 mL)

Glycerin (20 mL)

Beaker

Magnetic stirrer and stir bar (optional)

Glass wool

Funnel

Airtight storage bottle (amber colored is recommended)[12]

Procedure:

In a beaker, dissolve the gum arabic in the distilled water at room temperature. This may

take one to two days. Using a magnetic stirrer can expedite this process.[5][12] Avoid using

powdered gum arabic as it can be difficult to work with.[5]

Once the gum arabic is fully dissolved, add the chloral hydrate. Allow the mixture to stand

until the chloral hydrate is completely dissolved.[12]

Add the glycerin and mix thoroughly.[12]

Let the mixture stand to allow any sediment to settle.[12]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.musgosdechile.cl/ANDERSON%201954%20Hoyer%27s%20solution.pdf
https://www.fda.gov/media/153425/download
https://www.nhm.ac.uk/hosted_sites/acarology/archive/summary.html
https://www.benchchem.com/product/b1216628?utm_src=pdf-body
http://www.extento.hawaii.edu/kbase/resource/slide_resource.htm
https://www.musgosdechile.cl/ANDERSON%201954%20Hoyer%27s%20solution.pdf
http://www.extento.hawaii.edu/kbase/resource/slide_resource.htm
https://www.musgosdechile.cl/ANDERSON%201954%20Hoyer%27s%20solution.pdf
https://www.benchchem.com/product/b1216628?utm_src=pdf-body
https://www.benchchem.com/product/b1216628?utm_src=pdf-body
http://www.extento.hawaii.edu/kbase/resource/slide_resource.htm
http://www.extento.hawaii.edu/kbase/resource/slide_resource.htm
http://www.extento.hawaii.edu/kbase/resource/slide_resource.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filter the solution through glass wool using a funnel to remove any remaining impurities.[12]

Store the final solution in a well-sealed, airtight bottle.[5][12]

Protocol 2: Preparation of Hertwig's Solution
Also known as acidified chloral hydrate-glycerol solution, this is a simpler clearing agent used

for temporary mounts.[10]

Materials:

Chloral Hydrate (45 g)

Hydrochloric Acid (HCl)

Glycerin (10 mL)

Distilled Water

Beaker or flask

Procedure:

Prepare a 1:8 dilution of hydrochloric acid by adding one part concentrated HCl to eight parts

distilled water.

In a beaker or flask, dissolve the chloral hydrate crystals in 25 mL of the diluted HCl.

Add 10 mL of glycerin and mix until the solution is homogeneous.

Protocol 3: General Protocol for Clearing and Mounting
Specimens
This protocol provides a general workflow for using chloral hydrate-based solutions for

microscopic slide preparation.

Materials:

Microscope slides and coverslips
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Specimen (e.g., plant tissue, insect)

Chloral hydrate-based mounting medium (e.g., Hoyer's Medium)

Forceps and dissecting needles

Dropper or pipette

Hot plate (optional)

Procedure:

Place a small drop of the chloral hydrate-based mounting medium in the center of a clean

microscope slide.

Transfer the specimen into the drop of medium. If the specimen is dry, it is advisable to

rehydrate it in water before transferring it to the mounting medium.[5]

Carefully lower a coverslip over the specimen, avoiding the formation of air bubbles.

For rapid clearing, the slide can be gently heated on a hot plate at a low to medium

temperature (e.g., 60-80°C) for 30-60 seconds, until the solution begins to boil or air bubbles

are expelled from under the coverslip.[1][3]

Allow the slide to cool and the medium to set. The clearing process may continue for several

hours to days at room temperature.[7]

The prepared slide can now be observed under a microscope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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